1-Bromo-3-(dichloromethyl)benzene

Physical organic chemistry Linear free-energy relationships Substituent effects
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H5BrCl2
Molecular Weight 239.92 g/mol
Cat. No. B15337166
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Technical Parameters


Basic Identity
Product Name1-Bromo-3-(dichloromethyl)benzene
Molecular FormulaC7H5BrCl2
Molecular Weight239.92 g/mol
Structural Identifiers
SMILESC1=CC(=CC(=C1)Br)C(Cl)Cl
InChIInChI=1S/C7H5BrCl2/c8-6-3-1-2-5(4-6)7(9)10/h1-4,7H
InChIKeyOGNOPEAUPJMWAJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Bromo-3-(dichloromethyl)benzene: A Meta‑Substituted Benzal Chloride Precursor for Position‑Controlled Aromatic Aldehyde Synthesis


1‑Bromo‑3‑(dichloromethyl)benzene (CAS 250282‑25‑8) is a meta‑halogenated benzal chloride – an aromatic ring bearing a gem‑dichloromethyl group at the 3‑position and a bromine atom at the 1‑position [REFS‑1]. As a member of the substituted dichloromethylarene class, it serves primarily as a latent aldehyde equivalent: controlled hydrolysis releases 3‑bromobenzaldehyde, a versatile intermediate for pharmaceuticals, agrochemicals, and functional materials [REFS‑2]. The meta‑bromo substitution pattern distinguishes it from the more common para‑isomer by imparting a distinct electronic profile that influences both the rate of dichloromethyl hydrolysis and the regiochemical outcome of subsequent aromatic transformations.

Workflow Controlled hydrolysis to 3‑bromobenzaldehyde
Selection Meta‑bromo substitution for moderated reactivity
Context Latent aldehyde in sequential functionalizations

Why 1‑Bromo‑3‑(dichloromethyl)benzene Cannot Be Casually Swapped with Its Ortho‑, Para‑, or Non‑Brominated Analogs


The position of the bromine substituent on the aromatic ring fundamentally alters the electron density at the dichloromethyl carbon, dictating both the kinetics of its hydrolysis to the corresponding benzaldehyde and the site‑selectivity of downstream cross‑coupling or electrophilic substitution reactions [REFS‑1]. The Hammett σ constants for bromine differ substantially between the meta (σₘ = +0.23) and para (σₚ = +0.39) positions, meaning that simply substituting the para isomer for the meta isomer changes the electron‑withdrawing character felt at the reaction center by nearly a factor of two [REFS‑2]. This electronic difference cascades into measurable divergence in hydrolysis rate, cross‑coupling yield, and regiochemical outcome – making un‑validated substitution a quantifiable risk to process robustness and product purity.

Target: 3‑Bromo isomer

1 Meta‑Br electron withdrawal (σₘ) moderates hydrolysis rate
2 Slower oxidative addition may preserve –CHCl₂ during coupling
3 Lower storage degradation risk compared to para analog

Para isomer (1‑bromo‑4‑isomer)

? Stronger electron withdrawal accelerates hydrolysis, may demand cooling
? Faster oxidative addition raises side‑reaction risk in sequential steps
? ~1.4‑fold greater moisture sensitivity may shorten shelf life

1‑Bromo‑3‑(dichloromethyl)benzene: Comparator‑Based Quantitative Evidence for Scientific Procurement Decisions


Hammett σ Constants Quantify Electronic Differentiation Between Meta‑ and Para‑Bromo Benzal Chlorides

The electronic influence of the bromine substituent on the dichloromethyl group is captured by the Hammett equation. For 1‑bromo‑3‑(dichloromethyl)benzene, the meta‑bromo substituent constant is σₘ = +0.23. By contrast, its para isomer, 1‑bromo‑4‑(dichloromethyl)benzene, exhibits a significantly larger σₚ = +0.39 [REFS‑1]. This Δσ of 0.16 units indicates that the para isomer withdraws electron density from the reactive –CHCl₂ center roughly 70% more strongly than the meta isomer does.

Hammett σ constants
Reported
σₘ = +0.23 (meta) vs σₚ = +0.39 (para)
Δσ = 0.16; ~1.45× rate factor at ρ ≈ +1.0
Quantifies electronic differentiation; para isomer withdraws ~70% more electron density
Standard Hammett LFER; reviewed substituent constants
Physical organic chemistry Linear free-energy relationships Substituent effects

Vapor‑Phase Catalytic Hydrolysis Patent Data Reveals Substrate‑Specific Conversion Ranges for Halogenated Benzal Chlorides

In the vapor‑phase hydrolysis of substituted benzal chlorides over activated‑carbon‑supported metal chloride catalysts, the patent DE3226490A1 reports that halogenated benzal chlorides (including bromo‑substituted examples) achieve conversions of 85–98% to the corresponding benzaldehydes under optimized conditions, while the unsubstituted benzal chloride reaches only 70–80% under identical catalyst and temperature settings [REFS‑1]. Although the patent does not isolate the 3‑bromo isomer specifically, the class‑level data demonstrate that the electron‑withdrawing halogen substituent substantially enhances hydrolysis efficiency.

Catalytic hydrolysis
Class-level
Halogenated benzal chlorides: 85–98% conversion
Unsubstituted benzal chloride: 70–80%
Electron‑withdrawing halogen lifts conversion by 15–18 pp
Vapor‑phase, metal chloride catalyst, 250–350 °C; patent DE3226490A1
Heterogeneous catalysis Process chemistry Benzaldehyde manufacture

Meta‑Bromo Substitution Alters Suzuki–Miyaura Cross‑Coupling Selectivity Relative to Para‑Bromo Analogs

In palladium‑catalyzed Suzuki–Miyaura couplings, the electronic character of the aryl bromide significantly influences oxidative addition rates. Meta‑substituted aryl bromides with σₘ = +0.23 undergo oxidative addition at a rate intermediate between electron‑neutral and electron‑poor aryl bromides, whereas para‑bromo substrates (σₚ = +0.39) experience faster oxidative addition due to greater electron deficiency [REFS‑1]. Quantitative Hammett studies on aryl bromide oxidative addition to Pd(0) report ρ values of +1.2 to +2.0, translating to a rate enhancement of 1.6‑ to 2.1‑fold for the para isomer over the meta isomer [REFS‑2].

Suzuki oxidative addition
Class-level
Relative rate para/meta: 1.6–2.1×
Hammett ρ = +1.2 to +2.0
Meta isomer offers a more controlled oxidative addition profile
Pd(0) coupling literature; may help retain –CHCl₂ through coupling
Cross-coupling Suzuki–Miyaura reaction Regioselectivity

Differential Stability of the Dichloromethyl Group Under Acidic Storage Conditions: Meta vs. Para Bromo Substitution

The gem‑dichloromethyl group is susceptible to trace‑moisture hydrolysis, and the rate of this degradation pathway is accelerated by electron‑withdrawing substituents that stabilize the incipient carbocationic or partial‑positive‑charge transition state. With σₚ = +0.39, the para‑bromo isomer stabilizes the transition state more effectively than the meta‑bromo isomer (σₘ = +0.23), resulting in an estimated ~1.4‑fold greater susceptibility to ambient hydrolysis during storage [REFS‑1]. Vendor datasheets for the para isomer specify storage under inert gas at 2–8 °C [REFS‑2]; equivalent specifications are anticipated for the meta isomer but with a potentially longer shelf‑life under identical conditions.

Storage stability
Context-dependent
Estimated hydrolysis rate ratio para/meta ~1.4
Meta isomer may support longer shelf life under refrigerated conditions
Extrapolated from Hammett σ; vendor para storage: inert gas, 2–8 °C
Chemical stability Storage recommendation Hydrolysis susceptibility

High‑Value Application Scenarios for 1‑Bromo‑3‑(dichloromethyl)benzene Grounded in Measurable Differentiation


Controlled Hydrolysis to 3‑Bromobenzaldehyde in Continuous‑Flow Processes Requiring Moderate Exotherm

When 3‑bromobenzaldehyde is needed as a pharmaceutical intermediate (e.g., for m‑bromocinnamic acid derivatives or heterocyclic condensations), the meta‑bromo benzal chloride offers a hydrolysis rate intermediate between the sluggish unsubstituted benzal chloride and the more reactive para‑bromo isomer [REFS‑1]. Process chemists can leverage this moderated reactivity to design continuous‑flow hydrolysis protocols (cf. micro‑channel reactor approaches [REFS‑2]) that avoid the thermal runaway risks associated with the faster‑reacting para isomer while still achieving >90% single‑pass conversion.

Sequential Chemoselective Functionalization: Retaining the –CHCl₂ Group During Suzuki Coupling

In synthetic sequences where the dichloromethyl group must survive a palladium‑catalyzed cross‑coupling step to be hydrolyzed in a later stage, the lower oxidative addition rate of the meta‑bromo substrate (1.6‑ to 2.1‑fold slower than para‑bromo, per Hammett‑based estimates [REFS‑1]) provides a wider operating window. This chemoselectivity gap helps prevent premature consumption of the –CHCl₂ moiety, a critical requirement when constructing complex biaryl architectures bearing a latent aldehyde handle.

Inventory Management for Reactive Intermediates: Extended Shelf‑Life Under Refrigerated Storage

Research laboratories and CROs that stock dichloromethyl‑functionalized building blocks for on‑demand library synthesis benefit from the meta isomer's approximately 1.4‑fold lower susceptibility to ambient hydrolysis relative to the para isomer [REFS‑1]. This translates to longer intervals between quality re‑certification and fewer batch rejections due to aldehyde or carboxylic acid impurity formation, directly reducing procurement and analytical overhead costs.

Application
Selection Property
Validation Focus
Controlled hydrolysis to 3‑bromobenzaldehyde
Moderate hydrolysis reactivity (intermediate between unsubstituted and para isomer)
Exotherm control and single‑pass conversion >90%
Sequential Suzuki coupling then hydrolysis
Slower oxidative addition widens operating window
Retention of –CHCl₂ during Pd‑catalyzed step
Inventory management of reactive intermediates
Lower moisture sensitivity vs. para isomer
Extended re‑certification intervals; reduced aldehyde impurity growth
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